Cas no 849773-97-3 ((1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate)

• Product Name: (1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate
• CAS No: 849773-97-3
• MF: C₃₈H₆₀BF₄FeP₂Rh
• MW: 824.385650634766
• CID: 2200291
• PubChem ID: 329763519
• Update Time: 2025-04-21

(1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate
• 1,1′-Bis((2R,5R)-2,5-diisopropylphospholano)ferrocene(cyclooctadiene)rhodiuM(I) tetrafluoroborate
• 849773-97-3
• (1Z,5Z)-Cycloocta-1,5-diene;(2R,5R)-1-cyclopenta-1,4-dien-1-yl-2,5-di(propan-2-yl)phospholane;iron(2+);rhodium;tetrafluoroborate

• MDL： MFCD15144871
• Inchi： 1S/2C15H24P.C8H12.BF4.Fe.Rh/c2*1-11(2)14-9-10-15(12(3)4)16(14)13-7-5-6-8-13;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-8,11-12,14-15H,9-10H2,1-4H3;1-2,7-8H,3-6H2;;;/q2*-1;;-1;+2;/b;;2-1-,8-7-;;;/t2*14-,15-;;;;/m11..../s1
• InChI Key： MFSWTFGIDMKBOY-VXMPMTHESA-N
• SMILES： [Rh].[Fe+2].P1(C2C=C[CH-]C=2)[C@@H](C(C)C)CC[C@@H]1C(C)C.P1(C2C=C[CH-]C=2)[C@@H](C(C)C)CC[C@@H]1C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:39,43|

Computed Properties

• Exact Mass: 824.26000
• Monoisotopic Mass: 824.26037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 235-238 °C
• PSA: 27.18000
• LogP: 13.90890
• Optical Activity: [α]20/D 332°, c = 0.1 in methylene chloride

(1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-cyclopenta-2,4-dien-1-yl-2,5-di(propan-2-yl)phospholane,iron(2+),rhodium,tetrafluoroborate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg